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Compound of Interest

Compound Name: Aluminum lactate

Cat. No.: B044824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of aluminum lactate
versus other common mordants used in various scientific and industrial applications, including

textile dyeing and histological staining. The following sections present a summary of

quantitative environmental data, detailed experimental protocols for key environmental impact

assessments, and visualizations of the lifecycle and environmental pathways of these

substances.

Data Presentation: Comparative Environmental Impact
Data
The following table summarizes key environmental impact parameters for aluminum lactate
and a selection of other commonly used mordants. Data has been compiled from safety data

sheets, environmental assessments, and scientific literature. It is important to note that specific

values can vary depending on the test conditions and the species tested.
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Mordant
Chemical
Formula

Primary
Environmen
tal Concern

Aquatic
Toxicity
(Fish - 96h
LC50)

Aquatic
Toxicity
(Daphnia
magna -
48h EC50)

Biodegrada
bility

Aluminum

Lactate
C9H15AlO9

Production of

aluminum;

potential for

aluminum in

effluent.

Data not

available;

reported to

have low fish

toxicity.

Data not

available

The lactate

component is

readily

biodegradabl

e.

Aluminum

Sulfate
Al2(SO4)3

Production of

aluminum;

release of

aluminum

ions and

potential for

pH alteration

in aquatic

environments

.

> 100 mg/L

(Zebra fish)

100 - 1000

µg/L

Not

applicable

(inorganic

substance).

Iron (II)

Sulfate
FeSO4

Release of

iron ions;

potential for

oxygen

depletion in

water due to

oxidation.

70.79 mg/L

(Labeo

rohita)

7.2 mg/L

Not

applicable

(inorganic

substance).

Copper (II)

Sulfate
CuSO4

High aquatic

toxicity due to

copper ions.

[1][2]

1.717 - 52.04

mg/L (species

dependent)[2]

[3][4][5]

0.036 - 0.24

mg/L[6][7][8]

Not

applicable

(inorganic

substance).
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Tannins (Bio-

mordant)

Varies

(Polyphenolic

)

Land and

water use for

cultivation of

tannin-rich

plants;

potential for

organic

loading in

wastewater.

Generally

low, but can

vary with

source.

Data not

available

Readily

biodegradabl

e.[9]

Experimental Protocols
The data presented in the table above is typically generated using standardized test guidelines

to ensure comparability and reliability. The following are summaries of the key OECD

(Organisation for Economic Co-operation and Development) protocols for assessing aquatic

toxicity and biodegradability.

Acute Fish Toxicity Test (OECD 203)
This guideline is designed to determine the concentration of a substance that is lethal to 50%

of a test population of fish over a 96-hour period (96h LC50).[10][11][12][13][14]

Test Organism: Commonly used species include Zebrafish (Danio rerio) or Rainbow Trout

(Oncorhynchus mykiss).

Procedure:

Fish are exposed to at least five different concentrations of the test substance in a

geometric series.

A control group is maintained in water without the test substance.

The exposure period is 96 hours.

Mortality and any sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.
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Endpoint: The primary endpoint is the LC50 value, which is the concentration of the

substance estimated to cause mortality in 50% of the test fish.

Daphnia sp. Acute Immobilisation Test (OECD 202)
This test assesses the acute toxicity of a substance to Daphnia magna, a small freshwater

crustacean, by determining the concentration at which 50% of the population is immobilized

after 48 hours (48h EC50).[15][16][17][18][19]

Test Organism:Daphnia magna.

Procedure:

Young daphnids (less than 24 hours old) are exposed to a range of concentrations of the

test substance.

A control group is maintained in clean water.

The test duration is 48 hours.

The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilization is

defined as the inability to swim after gentle agitation.

Endpoint: The EC50 value is the effective concentration that causes immobilization in 50% of

the daphnids.

Ready Biodegradability - Manometric Respirometry Test
(OECD 301F)
This test evaluates the potential for a substance to be rapidly biodegraded by microorganisms

under aerobic conditions.[20][21][22][23][24]

Inoculum: Microorganisms from the activated sludge of a sewage treatment plant.

Procedure:

The test substance is incubated in a mineral medium with the inoculum in a closed

respirometer at a controlled temperature in the dark for 28 days.
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The amount of oxygen consumed by the microbial population during the degradation of

the test substance is measured over time.

The measured oxygen consumption is compared to the theoretical oxygen demand

(ThOD) of the substance to calculate the percentage of biodegradation.

Endpoint: A substance is considered "readily biodegradable" if it reaches at least 60%

biodegradation within a 10-day window during the 28-day test period.

Visualizations of Environmental Pathways
The following diagrams illustrate the lifecycle and key environmental impact points associated

with different types of mordants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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